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Compound Name: CGP 36742

Cat. No.: B1668497

For Researchers, Scientists, and Drug Development Professionals

Introduction

CGP 36742, also known as SGS-742, is a selective and orally active antagonist of the GABA-B
receptor.[1] As an antagonist, it blocks the inhibitory effects of GABA at the G-protein-coupled
GABA-B receptor. Presynaptic GABA-B receptors inhibit neurotransmitter release, while
postsynaptic receptors mediate slow synaptic inhibition by activating potassium channels and
inhibiting calcium channels.[2] By blocking these receptors, CGP 36742 can enhance
neurotransmitter release and modulate neuronal excitability.

These application notes provide a comprehensive overview of the use of CGP 36742 in
neuroscience research, with a focus on direct intracerebral administration via stereotaxic
injection. The protocols and data presented are intended to guide researchers in designing and
executing experiments to investigate the role of GABA-B receptors in various brain functions
and disease models.
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Signaling Pathway

The primary mechanism of action for CGP 36742 is the antagonism of the GABA-B receptor.
This intervention prevents the downstream signaling cascade typically initiated by GABA

binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Antidepressant-like activity of CGP 36742 and CGP 51176, selective GABAB receptor
antagonists, in rodents - PMC [pmc.ncbi.nlm.nih.gov]

o 3. CGP 36,742, an orally active GABAB receptor antagonist, facilitates memory in a social
recognition test in rats - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. The GABA(B) receptor antagonist CGP36742 improves learned helplessness in rats -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 5. [Improvement of learning and memory functions by GABAB receptor antagonists in mice] -
PubMed [pubmed.ncbi.nim.nih.gov]

¢ 6. pure.johnshopkins.edu [pure.johnshopkins.edu]

 To cite this document: BenchChem. [Application Notes and Protocols: Stereotaxic Injection
of CGP 36742]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668497#stereotaxic-injection-of-cgp-36742-into-
specific-brain-regions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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